1-[2-(4-tert-Butoxyphenoxy)ethoxy]-1H-pyrazole

• CAS No.: 142346-90-5
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol
• IUPAC Name: 1-[2-[4-[(2-methylpropan-2-yl)oxy]phenoxy]ethoxy]pyrazole
• InChI: InChI=1S/C15H20N2O3/c1-15(2,3)20-14-7-5-13(6-8-14)18-11-12-19-17-10-4-9-16-17/h4-10H,11-12H2,1-3H3
• InChI Key: DHNLZDZHFKGFAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=C(C=C1)OCCON2C=CC=N2

Description

1-[2-(4-tert-Butoxyphenoxy)ethoxy]-1H-pyrazole is a useful research compound. Its molecular formula is C15H20N2O3 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 12.7 g (0.15 mol) of N-hydroxypyrazole in 20 ml of DMF was added dropwise to a suspension of 4.95 g (1.1 eq.) of NaH (80% dispersion in mineral oil) in 40 ml of DMF at RT, and the mixture was heated at 70° C. for 1 h. A solution of 40.95 g (0.15 mol) of 2-[4-(1,1-dimethylethoxy)phenoxy]ethyl bromide in 100 ml of DMF was added and the mixture was then heated at 125° C. for 15 h. The solvent was then stripped off in a rotary evaporator, the residue was taken up in ethyl acetate, and the solution was washed twice each with 5% strength NaOH solution and water. Drying and removal of the solvent under reduced pressured resulted in 38.4 g (93%) of the required compound as a pale oil which was employed without further purification in the next stage.